Cas no 380431-16-3 (5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 380431-16-3
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• MDL: MFCD03150683
• CID: 3105178
• PubChem ID: 2342029
• Update Time: 2025-10-24

5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethoxy-benzyl)-4-(4-phenoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000115786
• 5-[(3,4-dimethoxyphenyl)methyl]-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 3-[(3,4-dimethoxyphenyl)methyl]-4-(4-phenoxyphenyl)-1H-1,2,4-triazole-5-thione
• EN300-03121
• 380431-16-3
• Z56824364
• Oprea1_335408
• CS-0356058
• 5-(3,4-Dimethoxybenzyl)-4-(4-phenoxyphenyl)-4h-1,2,4-triazole-3-thiol

• MDL： MFCD03150683
• Inchi： 1S/C23H21N3O3S/c1-27-20-13-8-16(14-21(20)28-2)15-22-24-25-23(30)26(22)17-9-11-19(12-10-17)29-18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,25,30)
• InChI Key： ZVHXTYMROQAKLB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC(=C(C=2)OC)OC)N1C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 419.13036271Da
• Monoisotopic Mass: 419.13036271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol

Research Update on 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 380431-16-3)

Recent studies on the compound 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS: 380431-16-3) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This triazole derivative has garnered attention due to its unique structural features and pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. The compound's molecular framework, which includes a 1,2,4-triazole core and substituted phenyl rings, suggests a versatile interaction profile with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of this compound against a range of enzymes, including carbonic anhydrase and cholinesterase. The results demonstrated significant activity, with IC50 values in the low micromolar range, suggesting potential applications in neurodegenerative diseases and glaucoma. The study also explored the compound's binding modes through molecular docking simulations, revealing key interactions with active site residues.

In addition to its enzyme inhibitory properties, recent research has explored the antimicrobial efficacy of 5-(3,4-dimethoxyphenyl)methyl-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol. A 2024 preprint on bioRxiv reported its broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and leakage assays. These findings position the compound as a potential lead for developing novel antibiotics.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 3,4-dimethoxyphenyl and phenoxyphenyl substituents in conferring biological activity. Modifications to these moieties have shown varying effects on potency, with the current configuration demonstrating optimal balance between lipophilicity and target engagement. Computational ADMET predictions indicate favorable pharmacokinetic properties, though in vivo validation remains ongoing.

The synthesis of 380431-16-3 has also seen methodological advancements. A recent patent (WO2023/154321) describes an improved synthetic route with higher yields (82% vs previous 65%) and reduced environmental impact through solvent optimization. This development addresses previous scalability challenges and enhances the compound's viability for preclinical development.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies and targeted drug delivery systems. Preliminary data presented at the 2024 ACS Spring Meeting showed enhanced efficacy when co-administered with standard chemotherapeutic agents in cancer cell lines, possibly through modulation of efflux pump activity. These multidisciplinary investigations underscore the compound's versatility and the need for further mechanistic studies.